N-(3-acetylphenyl)-2-(1,1-dioxido-3-oxo-1,2-benzisothiazol-2(3H)-yl)acetamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
N-(3-acetylphenyl)-2-(1,1-dioxido-3-oxo-1,2-benzisothiazol-2(3H)-yl)acetamide is a chemical compound that has been the subject of scientific research due to its potential applications in various fields. This compound is also known as Acetamidothioacetic Acid Benzisothiazolone Acetamide or ABAA.
Scientific Research Applications
Zaleplon: A Case Study in Sedative Hypnotics
Zaleplon, a compound closely related to the query, exemplifies the therapeutic applications of benzisothiazol derivatives. It's used in the treatment of insomnia, showcasing the utility of these compounds in modulating central nervous system activity. Zaleplon's pharmacokinetics, including rapid absorption and metabolism, highlight the chemical's potential for further derivative exploration in sedative-hypnotic drug development (Heydorn, 2000).
Synthetic Organic Chemistry Innovations
Research in synthetic organic chemistry has led to the development of novel N-acylation reagents, demonstrating the versatility of N-Ar axis chemistry. Such advancements underscore the potential for creating new molecules with enhanced chemoselectivity and stability, offering broad applications in drug synthesis and organic chemistry (Kondo & Murakami, 2001).
Environmental Applications: Advanced Oxidation Processes
The degradation of acetaminophen by advanced oxidation processes (AOPs) illustrates the environmental applications of related compounds. Studies on by-products and biotoxicity of acetaminophen degradation underscore the importance of chemical research in addressing pollution and enhancing water treatment technologies (Qutob et al., 2022).
Antioxidant Capacity Assays
The development and understanding of assays to measure antioxidant capacity, such as the ABTS/PP decolorization assay, reflect the scientific interest in quantifying and understanding oxidative stress and antioxidant interactions. This research has implications for food science, pharmacology, and health sciences (Ilyasov et al., 2020).
Therapeutic Efficacy and Safety in Psychiatric Disorders
Compounds like lurasidone, a benzisothiazole derivative, exhibit efficacy in treating psychotic and mood disorders, demonstrating the therapeutic potential of these chemicals in psychiatry. The exploration of lurasidone's pharmacodynamics and safety profile provides insights into the development of future psychiatric medications (Pompili et al., 2018).
properties
IUPAC Name |
N-(3-acetylphenyl)-2-(1,1,3-trioxo-1,2-benzothiazol-2-yl)acetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H14N2O5S/c1-11(20)12-5-4-6-13(9-12)18-16(21)10-19-17(22)14-7-2-3-8-15(14)25(19,23)24/h2-9H,10H2,1H3,(H,18,21) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GMRAQMYMNAAFDU-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(=O)C1=CC(=CC=C1)NC(=O)CN2C(=O)C3=CC=CC=C3S2(=O)=O |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H14N2O5S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
358.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
N-(3-acetylphenyl)-2-(1,1-dioxido-3-oxo-1,2-benzisothiazol-2(3H)-yl)acetamide |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.